![molecular formula C28H30N2O4S B2608240 N-(2-benzoyl-4-methylphenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide CAS No. 392323-38-5](/img/structure/B2608240.png)
N-(2-benzoyl-4-methylphenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
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Description
N-(2-benzoyl-4-methylphenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide is a useful research compound. Its molecular formula is C28H30N2O4S and its molecular weight is 490.62. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
N-(2-benzoyl-4-methylphenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide and related compounds have been synthesized and characterized for their potential use in medicinal chemistry and materials science. For instance, the synthesis and characterization of tritium-labeled compounds for use as radioligands in biological assays highlight the importance of benzamide derivatives in drug development and pharmacological studies (Yang Hong et al., 2015). The process involves sophisticated techniques such as tritium/hydrogen exchange, indicating the role of these compounds in receptor binding studies and drug metabolism research.
Antimicrobial Activity
Compounds bearing the sulfonamide moiety, similar to this compound, have shown promising antimicrobial properties. Studies demonstrate the synthesis of sulfonamide derivatives with significant antibacterial and antifungal activities, suggesting their potential in addressing antibiotic resistance and developing new antimicrobial agents (M. Ghorab et al., 2017).
Cardiac Electrophysiological Activity
Research into N-substituted benzamide derivatives has revealed their potential in modulating cardiac electrophysiological activity. These compounds have been evaluated for their efficacy as class III antiarrhythmic agents, indicating their role in the treatment of cardiac arrhythmias (T. K. Morgan et al., 1990). This application underscores the therapeutic potential of benzamide derivatives in cardiovascular diseases.
Fungicidal Activity
The synthesis of benzamide and sulfonamide derivatives has also been directed towards evaluating their fungicidal properties. Certain derivatives have been identified with potent activity against various fungal species, highlighting their potential in agricultural and pharmaceutical fungicide development (V. Pilyugin et al., 2008).
Material Science Applications
In the realm of materials science, sulfonamide derivatives have been explored for their utility in enhancing the properties of nanofiltration membranes. Novel sulfonated aromatic diamine monomers derived from compounds similar to this compound have been synthesized and employed in the preparation of thin-film composite nanofiltration membranes, demonstrating improved water flux and dye rejection capabilities (Yang Liu et al., 2012).
Properties
IUPAC Name |
N-(2-benzoyl-4-methylphenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H30N2O4S/c1-19-9-14-26(25(16-19)27(31)22-7-5-4-6-8-22)29-28(32)23-10-12-24(13-11-23)35(33,34)30-17-20(2)15-21(3)18-30/h4-14,16,20-21H,15,17-18H2,1-3H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCSGSPQITKYWGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)C)C(=O)C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H30N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.